Cas no 1261815-60-4 (2-Fluoro-6-(perfluorophenyl)nicotinaldehyde)

• Product Name: 2-Fluoro-6-(perfluorophenyl)nicotinaldehyde
• CAS No: 1261815-60-4
• MF: C₁₂H₃F₆NO
• MW: 291.148743867874
• CID: 4925102
• Update Time: 2025-11-03

2-Fluoro-6-(perfluorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(perfluorophenyl)nicotinaldehyde

• Inchi： 1S/C12H3F6NO/c13-7-6(8(14)10(16)11(17)9(7)15)5-2-1-4(3-20)12(18)19-5/h1-3H
• InChI Key： KJCQQVRTRROYSN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC(C=O)=C(N=1)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-6-(perfluorophenyl)nicotinaldehyde

Comprehensive Overview of 2-Fluoro-6-(perfluorophenyl)nicotinaldehyde (CAS No. 1261815-60-4)

2-Fluoro-6-(perfluorophenyl)nicotinaldehyde (CAS No. 1261815-60-4) is a highly specialized fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and materials science. The compound's molecular structure, featuring a fluoro substituent and a perfluorophenyl group, makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound for its role in developing novel drug candidates and advanced materials.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-Fluoro-6-(perfluorophenyl)nicotinaldehyde as a key player in the field. Fluorination is a critical strategy in drug design, as it can enhance metabolic stability, bioavailability, and binding affinity. This compound's nicotinaldehyde moiety further expands its utility, enabling diverse chemical transformations. Recent studies highlight its potential in catalysis and supramolecular chemistry, aligning with trends in sustainable and efficient synthetic methodologies.

One of the most searched questions in the context of 2-Fluoro-6-(perfluorophenyl)nicotinaldehyde is its synthesis route and purity standards. The compound is typically synthesized through multi-step organic reactions, including cross-coupling and fluorination processes. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure its purity, a critical factor for researchers in medicinal chemistry and material science. The compound's CAS No. 1261815-60-4 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance.

In the realm of pharmaceutical research, 2-Fluoro-6-(perfluorophenyl)nicotinaldehyde is explored for its potential in designing kinase inhibitors and antiviral agents. Its fluorinated aromatic system mimics bioactive motifs found in many FDA-approved drugs, making it a promising scaffold. Additionally, the compound's relevance in agrochemical development is underscored by the rising need for eco-friendly pest control solutions. Its structural features align with the industry's shift toward sustainable chemistry and reduced environmental impact.

From an industrial perspective, the compound's stability and reactivity make it suitable for high-throughput screening and combinatorial chemistry. These applications are particularly relevant in the era of AI-driven drug discovery, where rapid synthesis and testing of diverse compound libraries are essential. The integration of machine learning and computational chemistry has further amplified interest in such fluorinated building blocks, as they enable predictive modeling of molecular interactions.

Environmental and safety considerations are also frequently discussed in relation to 2-Fluoro-6-(perfluorophenyl)nicotinaldehyde. While fluorinated compounds are generally stable, their persistence in the environment necessitates careful handling and disposal. Researchers are actively investigating green chemistry approaches to mitigate any potential ecological concerns. This aligns with global trends toward responsible chemical manufacturing and circular economy principles.

In summary, 2-Fluoro-6-(perfluorophenyl)nicotinaldehyde (CAS No. 1261815-60-4) represents a versatile and innovative compound with broad applications across multiple scientific disciplines. Its unique structural attributes, combined with the growing emphasis on fluorine chemistry and sustainable practices, ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.